Benzenediazonium, 4-sulfo-, chloride

• CAS No.: 6118-33-8
• Molecular Formula: C6H5ClN2O3S
• Molecular Weight: 220.63 g/mol
• IUPAC Name: 4-sulfobenzenediazonium;chloride
• InChI: InChI=1S/C6H4N2O3S.ClH/c7-8-5-1-3-6(4-2-5)12(9,10)11;/h1-4H;1H
• InChI Key: MVAFULKLPSJSGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+]#N)S(=O)(=O)O.[Cl-]

Description

Benzenediazonium, 4-sulfo-, chloride is a useful research compound. Its molecular formula is C6H5ClN2O3S and its molecular weight is 220.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 0.78 g of sodium carbonate and 2.55 g of sulfanilic acid in 55 ml of water was cooled to 0° C., and 6 ml of an aqueous solution containing 1.11 g of sodium nitrite was added. Further, 15 ml of cold 2N-HCl was added while maintaining the temperature in the range of 0° to 5° C., to form p-sulfophenyldiazonium chloride. Starch iodide paper was used in recognizing the end of reaction.